Technical Guide: Molecular Characteristics and Synthesis of Thiazol-5-ylmethyl Aniline Derivatives
Technical Guide: Molecular Characteristics and Synthesis of Thiazol-5-ylmethyl Aniline Derivatives
The following technical guide details the chemical architecture, synthesis, and physicochemical properties of Thiazol-5-ylmethyl aniline derivatives , a privileged scaffold in medicinal chemistry utilized for kinase inhibition (e.g., CDK, Src) and agrochemical development.
Executive Summary
The N-(thiazol-5-ylmethyl)aniline scaffold represents a strategic pharmacophore linking an electron-rich aromatic amine with a thiazole heterocycle via a flexible methylene spacer. This architecture (
Chemical Architecture & Physicochemical Properties[1]
Core Scaffold Analysis
The parent compound, N-(thiazol-5-ylmethyl)aniline , consists of a 1,3-thiazole ring attached at the C5 position to a methylene bridge, which is subsequently bonded to the nitrogen of an aniline moiety.
-
Core Molecular Formula:
-
Core Molecular Weight: 190.27 g/mol
-
SMILES (Canonical): c1ccccc1NCc2cncs2
Derivative Library: Molecular Weight & Formula Table
The following table enumerates key derivatives based on common substitutions at the Thiazole C2-position (
General Structure:
| Compound ID | Thiazole Subst.[1][2][3][4][5][6][7] ( | Aniline Subst. ( | Molecular Formula | Molecular Weight ( g/mol ) | Monoisotopic Mass (Da) | LogP (Calc) |
| TMA-001 | H | H | 190.27 | 190.0565 | 2.1 | |
| TMA-002 | Methyl ( | H | 204.29 | 204.0721 | 2.5 | |
| TMA-003 | Chloro ( | H | 224.71 | 224.0175 | 2.8 | |
| TMA-004 | Amino ( | H | 205.28 | 205.0674 | 1.4 | |
| TMA-005 | H | Fluoro ( | 208.26 | 208.0470 | 2.3 | |
| TMA-006 | H | Methoxy ( | 220.29 | 220.0670 | 2.0 | |
| TMA-007 | Methyl ( | Chloro ( | 238.74 | 238.0331 | 3.1 | |
| TMA-008 | Methyl ( | Nitro ( | 249.29 | 249.0572 | 2.4 |
Note: The "Monoisotopic Mass" is the essential metric for high-resolution mass spectrometry (HRMS) validation.
Synthetic Methodologies
To ensure reproducibility and high purity, two primary routes are recommended: Reductive Amination (Method A) for diverse library generation, and Nucleophilic Substitution (Method B) for scale-up of specific intermediates.
Method A: Reductive Amination (Preferred for Diversity)
This method tolerates a wide range of functional groups on the aniline ring.
Reagents:
-
Precursor: Thiazole-5-carbaldehyde (CAS 1003-32-3)
-
Amine: Substituted Aniline (1.0 eq)
-
Reductant: Sodium Triacetoxyborohydride (
) (1.5 eq) -
Solvent: 1,2-Dichloroethane (DCE) or THF
-
Catalyst: Acetic Acid (catalytic, optional)
Protocol:
-
Imine Formation: Charge a reaction vessel with Thiazole-5-carbaldehyde (1.0 mmol) and the substituted aniline (1.0 mmol) in DCE (5 mL). Stir at Room Temperature (RT) for 1 hour. Checkpoint: Monitor disappearance of aldehyde via TLC/LCMS.
-
Reduction: Add
(1.5 mmol) in one portion. If the reaction is sluggish, add 1-2 drops of glacial acetic acid. -
Reaction: Stir at RT for 4–16 hours under nitrogen atmosphere.
-
Workup: Quench with saturated aqueous
. Extract with DCM ( mL). Dry organics over and concentrate. -
Purification: Flash column chromatography (Hexane/EtOAc gradient).
Method B: Nucleophilic Substitution (Alkylation)
Best suited when the aniline is electron-deficient or sterically hindered.
Reagents:
-
Electrophile: 5-(Chloromethyl)thiazole hydrochloride (CAS 105026-22-2)
-
Nucleophile: Substituted Aniline (1.2 eq)
-
Base:
(3.0 eq) or DIPEA -
Solvent: DMF or Acetonitrile (
)
Protocol:
-
Dissolution: Dissolve the aniline (1.2 mmol) and base (3.0 mmol) in dry DMF (3 mL).
-
Addition: Add 5-(chloromethyl)thiazole HCl (1.0 mmol) slowly to the mixture.
-
Heating: Heat to 60–80°C for 4–6 hours. Caution: Avoid higher temperatures to prevent over-alkylation (formation of tertiary amines).
-
Workup: Dilute with water/brine and extract with EtOAc.
Visualization of Workflows & Logic
Synthetic Pathway Diagram
The following diagram illustrates the two primary synthetic routes described above.
Figure 1: Dual synthetic pathways for accessing the thiazol-5-ylmethyl aniline scaffold.
Structure-Activity Relationship (SAR) Logic
This diagram outlines the strategic modification points on the scaffold for medicinal chemistry optimization.
Figure 2: SAR optimization strategy for the thiazol-5-ylmethyl aniline pharmacophore.
Analytical Characterization
To validate the synthesis of TMA-001 (Unsubstituted parent), look for these diagnostic signals:
-
NMR (400 MHz,
):-
Thiazole C2-H: Singlet around
8.9–9.0 ppm (Deshielded). -
Thiazole C4-H: Singlet around
7.8 ppm. -
Methylene (
): Doublet (if coupling with NH) or Singlet around 4.4–4.6 ppm. -
Amine (
): Broad triplet around 6.0–6.5 ppm (exchangeable with ).
-
-
Mass Spectrometry (ESI+):
-
Expect a strong
peak at 191.27 Da . -
Fragmentation often shows loss of the aniline moiety or cleavage at the methylene bridge.
-
References
-
Wang, S., et al. (2004).[1][2] "2-Anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors: synthesis, SAR analysis, X-ray crystallography, and biological activity." Journal of Medicinal Chemistry, 47(7), 1662-1675.[8][2] Link
-
Fischer, P. M., et al. (2002). "Thiazole derivatives as cyclin-dependent kinase inhibitors."[8][1][2][5][9] Patent WO2002004429A1. Link
-
National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 11235678, N-[(4-Methyl-1,3-thiazol-5-yl)methyl]aniline." Link
-
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link
Sources
- 1. oro.open.ac.uk [oro.open.ac.uk]
- 2. abdn.elsevierpure.com [abdn.elsevierpure.com]
- 3. pubs.acs.org [pubs.acs.org]
- 4. GSRS [gsrs.ncats.nih.gov]
- 5. 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors: synthesis, SAR analysis, X-ray crystallography, and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 8. researchgate.net [researchgate.net]
- 9. Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors: Synthesis, X-ray Crystal Structures, Structure–Activity Relationship, and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
